Cas no 1378269-67-0 (2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid)

• Product Name: 2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid
• CAS No: 1378269-67-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5833895
• PubChem ID: 22352323
• Update Time: 2025-06-09

2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid
• 1378269-67-0
• EN300-1276260
• SCHEMBL10583023

• Inchi： 1S/C9H15N3O2/c1-2-3-12-5-7(11-6-12)4-8(10)9(13)14/h5-6,8H,2-4,10H2,1H3,(H,13,14)
• InChI Key： ROSMBSOKFVZTHV-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CN(C=N1)CCC)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid

Introduction to 2-Amino-3-(1-Propyl-1H-Imidazol-4-yl)propanoic Acid (CAS No. 1378269-67-0)

2-Amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid (CAS No. 1378269-67-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by the presence of an imidazole ring substituted with a propyl group, which imparts distinct chemical and biological properties.

The imidazole moiety in 2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid is a key functional group that plays a crucial role in various biological processes. Imidazole-containing compounds are known for their ability to form hydrogen bonds and coordinate with metal ions, making them valuable in the design of metalloprotein inhibitors and other bioactive molecules. The propyl substitution on the imidazole ring further enhances the lipophilicity and solubility of the compound, which can influence its pharmacokinetic properties.

Recent studies have explored the potential of 2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid as a lead compound for the development of novel therapeutics. One area of focus has been its activity as a modulator of ion channels, particularly calcium channels. Calcium channels are essential for various physiological processes, including neurotransmitter release, muscle contraction, and gene expression. Modulating these channels can have significant therapeutic implications in conditions such as hypertension, arrhythmias, and neurological disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid on L-type calcium channels. The results showed that the compound effectively inhibited calcium influx in cultured neuronal cells, suggesting its potential as an anticonvulsant agent. Further in vivo studies in animal models of epilepsy demonstrated a reduction in seizure frequency and severity, providing promising evidence for its therapeutic utility.

Beyond its role as a calcium channel modulator, 2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid has also been studied for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. The imidazole ring in the compound is known to interact with inflammatory mediators such as cytokines and chemokines, potentially reducing their production and activity. A study published in the Journal of Inflammation Research found that 2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid significantly reduced inflammation in lipopolysaccharide (LPS)-induced mouse models, highlighting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid is another important aspect that has been extensively studied. Its lipophilicity and solubility characteristics make it suitable for oral administration, which is advantageous for drug development. Preclinical studies have shown that the compound exhibits good bioavailability and a favorable distribution profile, with significant concentrations observed in target tissues such as the brain and heart. Additionally, it has demonstrated low toxicity and good safety margins in animal models, further supporting its potential for clinical translation.

In conclusion, 2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoic acid (CAS No. 1378269-67-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, particularly the imidazole ring substituted with a propyl group, contribute to its ability to modulate calcium channels and reduce inflammation. Ongoing research continues to explore its applications in various disease states, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.